Cas no 59846-46-7 (3-Amino-but-2-enethioic acid amide)

• Product Name: 3-Amino-but-2-enethioic acid amide
• CAS No: 59846-46-7
• MF: C₄H₈N₂S
• MW: 116.184719085693
• CID: 5236284
• PubChem ID: 6385009
• Update Time: 2024-03-01

3-Amino-but-2-enethioic acid amide Chemical and Physical Properties

Names and Identifiers

• 3-Amino-but-2-enethioic acid amide

• Inchi： 1S/C4H8N2S/c1-3(5)2-4(6)7/h2H,5H2,1H3,(H2,6,7)/b3-2-
• InChI Key： IJUDUPSHUGIGMT-IHWYPQMZSA-N
• SMILES： C(N)(=S)/C=C(\N)/C

Computed Properties

• Exact Mass: 116.04081944g/mol
• Monoisotopic Mass: 116.04081944g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 7
• Rotatable Bond Count: 1
• Complexity: 106
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• XLogP3: 0.2
• Topological Polar Surface Area: 84.1Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organosulfur compounds Thioamides